2-{4-[2-Chloro-5-(trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl}acetamide

• IUPAC Name: 2-[4-[2-chloro-5-(trifluoromethyl)pyridine-3-carbonyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C13H14ClF3N4O2/c14-11-9(5-8(6-19-11)13(15,16)17)12(23)21-3-1-20(2-4-21)7-10(18)22/h5-6H,1-4,7H2,(H2,18,22)
• InChI Key: HJPVMGXMOIQEJD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)N)C(=O)C2=C(N=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C13H14ClF3N4O2
• Molecular Weight: 350.72 g/mol

Description

This compound is a derivative of Trifluoromethylpyridine (TFMP), which is an important ingredient for the development of agrochemical and pharmaceutical compounds. TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Synthesis Analysis

The synthesis of TFMP derivatives has been increasing steadily in the last 30 years. The synthesis is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are complex and involve several steps. For example, 2,3-dichloro-5-(trifluoromethyl) pyridine (2,3,5-DCTF) can be obtained by direct chlorination and fluorination of 3-picoline and followed by aromatic nuclear chlorination of the pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of a fluorine atom and a pyridine in their structure. For example, 2-Chloro-5-(trifluoromethyl)pyridine has a molecular weight of 181.54 and a density of 1.417 g/mL at 25 °C.

Safety and Hazards

Safety information for 2-Chloro-5-(trifluoromethyl)pyridine indicates that it may cause skin and eye irritation, and may be harmful if inhaled. It is recommended to use personal protective equipment such as dust masks, eyeshields, and gloves when handling this compound.

Future Directions

The demand for TFMP derivatives has been increasing steadily due to their wide-ranging potential applications in the development of agrochemical and pharmaceutical compounds. Future research will likely focus on developing more efficient synthesis methods and exploring new applications for these compounds.